Cas no 192705-79-6 (PD-166866)

• Product Name: PD-166866
• CAS No: 192705-79-6
• MF: C₂₀H₂₄N₆O₃
• MW: 396.442963600159
• MDL: MFCD12922514
• CID: 223080
• PubChem ID: 329823706
• Update Time: 2025-04-19

PD-166866 Chemical and Physical Properties

Names and Identifiers

• Urea,N-[2-amino-6-(3,5-dimethoxyphenyl)pyrido[2,3-d]pyrimidin-7-yl]-N'-(1,1-dimethylethyl)-
• PD-166866
• 1-[2-amino-6-(3,5-dimethoxyphenyl)pyrido[2,3-d]pyrimidin-7-yl]-3-tert-butylurea
• PD 166866
• 1-[2-Amino-6-(3,5-dimethoxyphenyl)-pyrido[2,3-d]pyrimidin-7-yl]-3-tert-butyl urea
• HIF-1alpha
• HMS3263L17
• FGF Receptor Tyrosine Kinase Inhibitor
• tert-butyl (2-amino-6-(3,5-dimethoxyphenyl)pyrido[2,3-d]pyrimidin-7-yl)carbamate
• 1-(2-aMino-6-(3,5-diMethoxyphenyl)pyrido[2,3-d]pyriMidin-7-yl)-3-(tert-butyl)urea
• N-[2-AMino-6-(3,5-diMethoxyphenyl)pyrido[2,3-d]pyriMidin-7-yl]-N'-(1,1-diMethylethyl)
• PD166866
• NA856793UT
• 1-(2-Amino-6-(3,5-dimethoxyphenyl)-pyrido(2,3-d)pyrimidin-7-yl)-3-tert-butyl urea
• Urea, N-(2-amino-6-(3,5-dimethoxyphenyl)pyrido(2,3-d)pyrimidin-7-yl)-N'-(1,1-dimethylethyl)-
• 1-[2-Amino-6-(3,5-dimethoxyphenyl)-pyrido[2,3-d]pyr
• 1-(2-amino-6-(3,5-dimethoxy-phenyl)-pyrido(2,3-d)pyrimidin-7-yl)-3-tert-butyl-urea
• PD-166866 (PD166866)
• CHEMBL299763
• DTXSID20416144
• BDBM3443
• AKOS025286334
• UNII-NA856793UT
• SCHEMBL1248489
• Q27284760
• s8493
• FGF Receptor Tyrosine Kinase Inhibitor - CAS 192705-79-6
• PD-166866, >=98% (HPLC)
• CHEBI:156259
• PDSP1_000683
• Tox21_501178
• 6-arylpyrido[2,3-d]pyrimidine deriv. 25
• 1-(2-amino-6-(3,5-dimethoxyphenyl)pyrido[2,3-d]pyrimidin-7-yl)-3-(tert-butyl)urea.
• CCG-222482
• MFCD12922514
• 192705-79-6
• BCP20054
• A912621
• N-[2-amino-6-(3,5-dimethoxyphenyl)pyrido[2,3-d]pyrimidin-7-yl]-N'-(1,1-dimethylethyl)-urea
• PFE-PKIS 3
• NCGC00261863-01
• CS-6407
• AC-35802
• FT-0673538
• AS-74459
• J-012463
• PDSP2_000673
• C73670
• FGF Receptor Tyrosine Kinase
• EX-A1324
• HY-101296
• Urea, N-[2-amino-6-(3,5-dimethoxyphenyl)pyrido[2,3-d]pyrimidin-7-yl]-N'-(1,1-dimethylethyl)-
• PD166866?

• MDL： MFCD12922514
• Inchi： 1S/C20H24N6O3/c1-20(2,3)26-19(27)25-17-15(8-12-10-22-18(21)24-16(12)23-17)11-6-13(28-4)9-14(7-11)29-5/h6-10H,1-5H3,(H4,21,22,23,24,25,26,27)
• InChI Key： NHJSWORVNIOXIT-UHFFFAOYSA-N
• SMILES： O=C(NC1C(=CC2=CN=C(N)N=C2N=1)C1C=C(C=C(C=1)OC)OC)NC(C)(C)C

Computed Properties

• Exact Mass: 396.19100
• Monoisotopic Mass: 396.19098865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124
• XLogP3: 2.3

Experimental Properties

• Density: 1.277±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 291-293°C
• Solubility: Insuluble (2.5E-4 g/L) (25 ºC),
• PSA: 128.50000
• LogP: 3.54580

PD-166866 Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H413
• Warning Statement： P301 + P310
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Other Chemical Reagents